Cas no 2171464-05-2 (4-(2-ethylthiomorpholin-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid)

• Product Name: 4-(2-ethylthiomorpholin-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid
• CAS No: 2171464-05-2
• MF: C₂₅H₂₈N₂O₅S
• MW: 468.565225601196
• CID: 6023103
• PubChem ID: 165536591
• Update Time: 2025-05-26

4-(2-ethylthiomorpholin-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-ethylthiomorpholin-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid
• EN300-1515805
• 2171464-05-2
• 4-(2-ethylthiomorpholin-4-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-oxobutanoic acid

• Inchi： 1S/C25H28N2O5S/c1-2-16-14-27(11-12-33-16)24(30)22(13-23(28)29)26-25(31)32-15-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,16,21-22H,2,11-15H2,1H3,(H,26,31)(H,28,29)
• InChI Key： XDEXZUXESCHUOU-UHFFFAOYSA-N
• SMILES： S1CCN(C(C(CC(=O)O)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1CC

Computed Properties

• Exact Mass: 468.17189317g/mol
• Monoisotopic Mass: 468.17189317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 121Ų

Additional information on 4-(2-ethylthiomorpholin-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid

Introduction to 4-(2-ethylthiomorpholin-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic Acid (CAS No. 2171464-05-2)

4-(2-ethylthiomorpholin-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 2171464-05-2, represents a sophisticated molecular architecture designed to interact with biological targets in a precise manner. Its unique structure, featuring a combination of morpholine, flurofenine, and amino acid derivatives, positions it as a promising candidate for further exploration in medicinal chemistry.

The compound’s molecular framework is characterized by several key functional groups that contribute to its potential biological activity. The presence of an ethylthiomorpholine moiety at the 4-position suggests interactions with nucleophilic centers or enzymes, while the (9H-fluoren-9-yl)methoxycarbonyl group introduces rigidity and electronic properties that may enhance binding affinity. Additionally, the 4-oxobutanoic acid moiety provides a carboxylic acid functionality, which is often utilized in drug design for hydrogen bonding interactions and metabolic stability.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with neurological disorders, inflammation, and cancer. The structural features of 4-(2-ethylthiomorpholin-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid make it a compelling subject for investigation in these areas. For instance, the morpholine ring is known to be present in several bioactive molecules that exhibit neuroprotective or anti-inflammatory properties. The flurofenine moiety further enhances its potential by introducing a fluorinated aromatic ring, which is often associated with improved pharmacokinetic profiles.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to enhance metabolic stability and binding affinity. The incorporation of the (9H-fluoren-9-yl)methoxycarbonyl group into this compound not only provides structural rigidity but also introduces a fluorine atom that can participate in hydrophobic interactions with biological targets. This feature is particularly relevant in the context of drug design, where optimizing binding interactions can lead to more effective therapeutic agents.

The carboxylic acid functionality at the 4-position of the butanoic acid moiety offers another layer of biological relevance. Carboxylic acids are commonly found in biologically active molecules and can participate in various interactions, including hydrogen bonding and ionic interactions with amino acid residues in proteins. This functionality may contribute to the compound’s ability to interact with specific enzymes or receptors, thereby modulating cellular processes.

From a synthetic chemistry perspective, 4-(2-ethylthiomorpholin-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid represents an excellent example of how complex molecular architectures can be constructed through multi-step synthetic routes. The synthesis of this compound would likely involve key steps such as nucleophilic substitution reactions, protection-deprotection strategies, and coupling reactions to introduce the various functional groups. Each step would require careful optimization to ensure high yields and purity, which are critical for pharmaceutical applications.

The potential applications of this compound extend beyond its structural complexity. In drug discovery pipelines, compounds like this are often screened for their ability to interact with specific targets using high-throughput screening (HTS) technologies. If preliminary studies indicate promising activity, further characterization would involve detailed pharmacological assays to evaluate potency, selectivity, and pharmacokinetic properties.

One particularly exciting aspect of this compound is its potential as a scaffold for structure-based drug design (SBDD). SBDD relies on understanding the three-dimensional structure of biological targets at the atomic level to design molecules that fit precisely into binding pockets. The unique combination of functional groups in 4-(2-ethylthiomorpholin-4-yli)-3-{((9H-fluorenin-i)methoxycarbonyl}amino}-iV-oxybutanoic acid makes it an attractive candidate for SBDD approaches. By leveraging computational methods such as molecular dynamics simulations and docking studies, researchers can predict how this compound might interact with its target protein or receptor.

The development of such compounds also underscores the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists. While synthetic chemists focus on creating novel molecular entities, biologists provide insights into biological mechanisms and target validation. Pharmacologists then translate these findings into preclinical and clinical studies to assess therapeutic potential. This collaborative approach is essential for translating laboratory discoveries into viable therapeutic agents.

In conclusion, 4-(2-etliythiomorphorlin-iV-yi)-3-{((iH-fluoreniin-i)methoxy-carbonyl}amino}-iV-oxybutanoic acid (CAS No. 2171464052) represents a fascinating example of how intricate molecular structures can be designed for specific biological applications. Its unique combination of functional groups positions it as a promising candidate for further exploration in pharmaceutical research. As our understanding of biological systems continues to evolve, this compound will likely play an important role in developing novel therapeutic strategies across various disease areas.